{(3S)-1-[1-(2,3-Dihydro-1-benzofuran-5-YL)ethyl]pyrrolidin-3-YL}diphenylacetonitrile
{(3S)-1-[1-(2,3-Dihydro-1-benzofuran-5-YL)ethyl]pyrrolidin-3-YL}diphenylacetonitrile
Brand Name:
Vulcanchem
CAS No.:
252317-48-9
VCID:
VC0057717
InChI:
InChI=1S/C28H28N2O/c1-21(22-12-13-27-23(18-22)15-17-31-27)30-16-14-26(19-30)28(20-29,24-8-4-2-5-9-24)25-10-6-3-7-11-25/h2-13,18,21,26H,14-17,19H2,1H3
SMILES:
CC(C1=CC2=C(C=C1)OCC2)N3CCC(C3)C(C#N)(C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C28H28N2O
Molecular Weight:
408.5 g/mol
{(3S)-1-[1-(2,3-Dihydro-1-benzofuran-5-YL)ethyl]pyrrolidin-3-YL}diphenylacetonitrile
CAS No.: 252317-48-9
Cat. No.: VC0057717
Molecular Formula: C28H28N2O
Molecular Weight: 408.5 g/mol
* For research use only. Not for human or veterinary use.
![{(3S)-1-[1-(2,3-Dihydro-1-benzofuran-5-YL)ethyl]pyrrolidin-3-YL}diphenylacetonitrile - 252317-48-9](/images/no_structure.jpg)
Specification
| CAS No. | 252317-48-9 |
|---|---|
| Molecular Formula | C28H28N2O |
| Molecular Weight | 408.5 g/mol |
| IUPAC Name | 2-[1-[1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl]-2,2-diphenylacetonitrile |
| Standard InChI | InChI=1S/C28H28N2O/c1-21(22-12-13-27-23(18-22)15-17-31-27)30-16-14-26(19-30)28(20-29,24-8-4-2-5-9-24)25-10-6-3-7-11-25/h2-13,18,21,26H,14-17,19H2,1H3 |
| Standard InChI Key | NPYLNMONSZSLSP-UHFFFAOYSA-N |
| SMILES | CC(C1=CC2=C(C=C1)OCC2)N3CCC(C3)C(C#N)(C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | CC(C1=CC2=C(C=C1)OCC2)N3CCC(C3)C(C#N)(C4=CC=CC=C4)C5=CC=CC=C5 |
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